[4-(3-Chlorophenyl)piperazin-1-yl](2-fluorophenyl)methanone

• Molecular Formula: C17H16ClFN2O
• Molecular Weight: 318.8 g/mol
• IUPAC Name: [4-(3-chlorophenyl)piperazin-1-yl]-(2-fluorophenyl)methanone
• InChI: InChI=1S/C17H16ClFN2O/c18-13-4-3-5-14(12-13)20-8-10-21(11-9-20)17(22)15-6-1-2-7-16(15)19/h1-7,12H,8-11H2
• InChI Key: DTDKTUPYLRGSMG-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)C3=CC=CC=C3F

Description

[4-(3-Chlorophenyl)piperazin-1-yl](2-fluorophenyl)methanone, also known as 3C-P, is a psychoactive compound that belongs to the class of phenethylamines. It was first synthesized in the early 1970s and has been studied for its potential use in scientific research.

Mechanism of Action

The mechanism of action of [4-(3-Chlorophenyl)piperazin-1-yl](2-fluorophenyl)methanone is not fully understood. However, it is believed to act as a partial agonist at the serotonin 5-HT2A receptor. This receptor is a G protein-coupled receptor that activates intracellular signaling pathways, leading to changes in neuronal activity. The activation of this receptor by [4-(3-Chlorophenyl)piperazin-1-yl](2-fluorophenyl)methanone may result in altered perception, mood, and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of [4-(3-Chlorophenyl)piperazin-1-yl](2-fluorophenyl)methanone are not well studied. However, it has been shown to have psychoactive effects in humans, including altered perception, mood, and cognition. These effects are likely due to the activation of the serotonin 5-HT2A receptor.

Advantages and Limitations for Lab Experiments

One advantage of using [4-(3-Chlorophenyl)piperazin-1-yl](2-fluorophenyl)methanone in lab experiments is its high affinity for the serotonin 5-HT2A receptor. This receptor has been implicated in various psychiatric disorders and is a target for the development of new treatments. Therefore, [4-(3-Chlorophenyl)piperazin-1-yl](2-fluorophenyl)methanone may be useful in the study of these disorders and the development of new treatments.
One limitation of using [4-(3-Chlorophenyl)piperazin-1-yl](2-fluorophenyl)methanone in lab experiments is its psychoactive effects. These effects may confound the results of experiments and make it difficult to interpret the data. Additionally, the safety of [4-(3-Chlorophenyl)piperazin-1-yl](2-fluorophenyl)methanone in humans is not well established, and its use in clinical trials may be limited.

Future Directions

There are several future directions for the study of [4-(3-Chlorophenyl)piperazin-1-yl](2-fluorophenyl)methanone. One direction is to further investigate its mechanism of action and its effects on neuronal activity. This may help to identify new targets for the development of treatments for psychiatric disorders.
Another direction is to study the safety and efficacy of [4-(3-Chlorophenyl)piperazin-1-yl](2-fluorophenyl)methanone in humans. This may involve conducting clinical trials to determine its potential use as a treatment for psychiatric disorders.
Finally, the development of new analogs of [4-(3-Chlorophenyl)piperazin-1-yl](2-fluorophenyl)methanone may be useful in the study of the serotonin 5-HT2A receptor and the development of new treatments for psychiatric disorders.
Conclusion:
In conclusion, [4-(3-Chlorophenyl)piperazin-1-yl](2-fluorophenyl)methanone is a psychoactive compound that has been studied for its potential use in scientific research. It has a high affinity for the serotonin 5-HT2A receptor and may be useful in the study of psychiatric disorders. However, its psychoactive effects and safety in humans are not well established, and further research is needed to fully understand its potential as a treatment for these disorders.

Synthesis Methods

The synthesis of [4-(3-Chlorophenyl)piperazin-1-yl](2-fluorophenyl)methanone involves the reaction of 3-chlorophenylpiperazine with 2-fluorobenzaldehyde. The resulting product is then reduced to [4-(3-Chlorophenyl)piperazin-1-yl](2-fluorophenyl)methanone. This synthesis method has been studied extensively and can be replicated in a laboratory setting.

Scientific Research Applications

[4-(3-Chlorophenyl)piperazin-1-yl](2-fluorophenyl)methanone has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. This receptor has been implicated in various psychiatric disorders, including depression, anxiety, and schizophrenia. Therefore, [4-(3-Chlorophenyl)piperazin-1-yl](2-fluorophenyl)methanone may be useful in the study of these disorders and the development of new treatments.